Cas no 66319-18-4 (methyl 5-ethyl-4-oxothiolane-3-carboxylate)

• Product Name: methyl 5-ethyl-4-oxothiolane-3-carboxylate
• CAS No: 66319-18-4
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• MDL: MFCD30565101
• CID: 396483
• PubChem ID: 19688656
• Update Time: 2025-04-19

methyl 5-ethyl-4-oxothiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 5-ethyltetrahydro-4-oxo-, methyl ester
• methyl 5-ethyl-4-oxothiolane-3-carboxylate
• SCHEMBL8492515
• 66319-18-4
• DTXSID20599204

• MDL： MFCD30565101
• Inchi： 1S/C8H12O3S/c1-3-6-7(9)5(4-12-6)8(10)11-2/h5-6H,3-4H2,1-2H3
• InChI Key： GYRUOPDPCRVSED-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OC)C(C1CC)=O

Computed Properties

• Exact Mass: 188.05076
• Monoisotopic Mass: 188.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37